Cas no 27761-75-7 (2-Naphthalenesulfonic acid,6-(acetylamino)-4-hydroxy-3-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-)

• Product Name: 2-Naphthalenesulfonic acid,6-(acetylamino)-4-hydroxy-3-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-
• CAS No: 27761-75-7
• MF: C₂₀H₁₉N₃O₁₁S₃
• MW: 573.573361635208
• CID: 1432687
• PubChem ID: 30083
• Update Time: 2025-04-20

2-Naphthalenesulfonic acid,6-(acetylamino)-4-hydroxy-3-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid,6-(acetylamino)-4-hydroxy-3-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-
• 6-acetamido-4-hydroxy-3-[(E)-[4-(2-sulfooxyethylsulfonyl)phenyl]azo]naphthalene-2-sulfonic acid
• 2-((4-(7-Acetamido-1-hydroxy-3-sulfo-2-naphthylazo)phenyl)sulfonyl)ethyl sulfate
• 2-Naphthalenesulfonic acid, 6-(acetylamino)-4-hydroxy-3-((4-((2-(sulfooxy)ethyl)sulfonyl)phenyl)azo-
• Reactive orange
• NS00007691
• PS44 Cpd
• SCHEMBL13880628
• 6-(Acetylamino)-4-hydroxy-3-[2-[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-2-naphthalenesulfonic acid
• 109603-48-7
• 27761-75-7
• 6-acetamido-4-hydroxy-3-[[4-(2-sulfooxyethylsulfonyl)phenyl]diazenyl]naphthalene-2-sulfonic acid
• DTXSID30864930

• Inchi： 1S/C20H19N3O11S3/c1-12(24)21-15-3-2-13-10-18(36(28,29)30)19(20(25)17(13)11-15)23-22-14-4-6-16(7-5-14)35(26,27)9-8-34-37(31,32)33/h2-7,10-11,25H,8-9H2,1H3,(H,21,24)(H,28,29,30)(H,31,32,33)/b23-22+
• InChI Key： INOIOAWTVPHTCJ-GHVJWSGMSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C(=C2C=C(C=CC2=CC=1S(=O)(=O)O)NC(C)=O)O)(CCOS(=O)(=O)O)(=O)=O

Computed Properties

• Exact Mass: 573.01827
• Monoisotopic Mass: 573.01817195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 251Ų

Experimental Properties

• PSA: 226.16